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Compound Name: 4-Fluoro-2-methoxybenzamide
CAS No.: 874804-07-6
Cat. No.: B1603573
Get Quote
. J

Content Type: Comparative Technical Analysis & Experimental Protocol Subject: 4-Fluoro-2-
methoxybenzamide (CAS: 874804-07-6) Context: Medicinal Chemistry, Fragment-Based Drug
Design (FBDD), and Metabolic Stability Optimization.[1]

Executive Summary: The "Privileged" Scaffold

4-Fluoro-2-methoxybenzamide represents a refined pharmacophore often utilized to optimize
lead compounds targeting G-protein coupled receptors (GPCRs)—specifically Dopamine
D2/D3 and Sigma receptors—and various kinases.[1]

Unlike the unsubstituted Benzamide or the monosubstituted 4-Fluorobenzamide, the 4-Fluoro-
2-methoxy motif offers a synergistic dual-mechanism:

» Conformational Lock (2-OMe): The ortho-methoxy group induces a planar conformation via
intramolecular hydrogen bonding, mimicking the rigid bioactive states found in drugs like
Sulpiride and Metoclopramide.[1]

o Metabolic Blocking (4-F): The para-fluorine atom blocks the primary site of Cytochrome
P450-mediated hydroxylation, significantly extending the half-life (
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) compared to non-fluorinated analogs.[1]

Comparative Snapshot
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Physicochemical & Mechanistic Analysis
The Ortho-Methoxy Effect (Conformational Control)

In drug design, entropy penalties upon binding can drastically reduce potency.[1] 4-Fluoro-2-
methoxybenzamide minimizes this penalty through the "Ortho-Methoxy Effect."[1] The oxygen
of the 2-methoxy group acts as a hydrogen bond acceptor for the amide proton (NH), locking
the molecule into a pseudo-six-membered ring.

e Impact: This pre-organizes the molecule for receptor binding (reducing

) and masks the polarity of the amide bond, improving membrane permeability (LogD).

Fluorine as a Metabolic Shield

The C-F bond is one of the strongest in organic chemistry (~116 kcal/mol). In 2-
Methoxybenzamide, the para-position (C4) is electron-rich due to the resonance donation of
the methoxy group, making it a "soft spot” for rapid oxidation by CYP450 enzymes.
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e Solution: Substituting C4 with Fluorine exerts a strong electron-withdrawing inductive effect (-
[) while offering resonance donation (+R), effectively deactivating the ring toward oxidative
metabolism without disrupting steric recognition.[1]

Visualization: Structure-Activity Relationship (SAR)
Logic

The following diagram illustrates the decision tree for selecting 4-Fluoro-2-
methoxybenzamide over its analogs during Lead Optimization.
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Figure 1: SAR Decision Tree illustrating the convergence of metabolic stability and
conformational locking strategies into the 4-Fluoro-2-methoxybenzamide scaffold.
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Experimental Protocols
Synthesis of 4-Fluoro-2-methoxybenzamide

While commercially available, specific isotopic labeling or derivative synthesis often requires de
novo construction.[1] The following protocol ensures high yield by mitigating the volatility of the
intermediate acid chloride.

Reaction Class: Nucleophilic Acyl Substitution (Amidation) Precursor: 4-Fluoro-2-
methoxybenzoic acid (CAS: 394-42-3)[1]

Reagents:
e Thionyl Chloride (

) or Oxalyl Chloride[1]

e Ammonium Hydroxide (

, 28-30%) or Ammonia gas

e Solvent: Dichloromethane (DCM) and DMF (catalytic)[1]
Protocol:

e Activation:

o

Dissolve 1.0 eq (1.70 g) of 4-Fluoro-2-methoxybenzoic acid in dry DCM (20 mL) under

atmosphere.

o Add catalytic DMF (2 drops).[1]
o Dropwise add 1.5 eq of Oxalyl Chloride at 0°C.[1]

o Allow to warm to Room Temperature (RT) and stir for 2 hours (monitor by TLC for acid
consumption).

o Critical Step: Evaporate solvent/excess reagent in vacuo to yield the crude acid chloride.
[1] Do not purify on silica (hydrolysis risk).[1]
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e Amidation:
o Redissolve the crude acid chloride in dry THF (10 mL).
o Cool to 0°C.[1]
o Slowly add 5.0 eq of agueous

(or bubble
gas for anhydrous conditions).[1]

o Stir vigorously for 1 hour. A white precipitate (product) typically forms.[1]
o Workup:

o Evaporate THF. Dilute residue with water (50 mL).

o

Extract with Ethyl Acetate (3 x 30 mL).[1]

[e]

Wash combined organics with Sat.

(remove unreacted acid) and Brine.

o

Dry over

, filter, and concentrate.[1]

[¢]

Purification: Recrystallize from Ethanol/Water (9:1) to yield white crystals.[1]

Metabolic Stability Assay (Microsomal Stability)

To verify the advantage of the 4-Fluoro derivative over the non-fluorinated analog.[1]
Materials:
e Pooled Human Liver Microsomes (HLM) (0.5 mg/mL protein)[1]

 NADPH Regenerating System[1]
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o Test Compounds: 4-Fluoro-2-methoxybenzamide vs. 2-Methoxybenzamide.[1]

Workflow:

Incubation: Pre-incubate test compounds (1 uM) with HLM in phosphate buffer (pH 7.4) at
37°C for 5 min.

e Initiation: Add NADPH to start the reaction.[1]

o Sampling: Aliquot samples att =0, 15, 30, and 60 min.

e Quenching: Add ice-cold Acetonitrile (containing internal standard) to stop metabolism.
e Analysis: Centrifuge and analyze supernatant via LC-MS/MS.

e Calculation: Plot In(% remaining) vs. time to determine intrinsic clearance (

Expected Result:
o 2-Methoxybenzamide: Rapid clearance (hydroxylation at para-position).[1]
e 4-Fluoro-2-methoxybenzamide: <20% loss after 60 min (High Stability).[1]

Comparative Reactivity Data

When using these benzamides as nucleophiles (e.g., in Buchwald-Hartwig couplings) or
electrophiles (if using the acid chloride form), electronic effects dictate conditions.[1]
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Reaction Type

4-Fluoro-2-
methoxybenzamide

4-Fluorobenzamide

Mechanistic Note

Amide Hydrolysis

The 2-OMe group

provides steric

o Slower Fast o
(Acidic) shielding to the
carbonyl carbon.[1]
Steric bulk of 2-OMe
_ hinders Pd-oxidative
N-Arylation (Pd- i . i . .
Moderate Yield High Yield addition/reductive

catalyzed)

elimination cycles
slightly.[1]

Lithiation (Directed
ortho)

Directed to C3
(between F and OMe)

Directed to C2 (ortho
to F or Amide)

The 2-OMe is a potent
Directed Metalation
Group (DMG),

overriding the amide.

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://www.innospk.com/en/?news/grok-exploring-4-fluoro-2-methylbenzaldehyde-properties-and-applications
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3164561.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3164561.aspx
https://www.benchchem.com/product/b1603573/docs#technical-guide-4-fluoro-2-methoxybenzamide-vs-benzamide-analogs
https://www.benchchem.com/product/b1603573/docs#technical-guide-4-fluoro-2-methoxybenzamide-vs-benzamide-analogs
https://www.benchchem.com/product/b1603573/docs#technical-guide-4-fluoro-2-methoxybenzamide-vs-benzamide-analogs
https://www.benchchem.com/product/b1603573/docs#technical-guide-4-fluoro-2-methoxybenzamide-vs-benzamide-analogs
https://www.benchchem.com/product/b1603573?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1603573?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1603573?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

